Cas no 2171698-11-4 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidobenzoic acid)
3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidobenzoic acid
- 2171698-11-4
- EN300-1480994
- 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybutanamido]benzoic acid
-
- Inchi: 1S/C27H26N2O6/c1-34-14-13-24(25(30)28-18-8-6-7-17(15-18)26(31)32)29-27(33)35-16-23-21-11-4-2-9-19(21)20-10-3-5-12-22(20)23/h2-12,15,23-24H,13-14,16H2,1H3,(H,28,30)(H,29,33)(H,31,32)
- InChI Key: OXPAPUPIKWCYKO-UHFFFAOYSA-N
- SMILES: O(C(NC(C(NC1C=CC=C(C(=O)O)C=1)=O)CCOC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 474.17908655g/mol
- Monoisotopic Mass: 474.17908655g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 35
- Rotatable Bond Count: 10
- Complexity: 723
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 114Ų
3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1480994-1.0g |
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybutanamido]benzoic acid |
2171698-11-4 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1480994-50mg |
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybutanamido]benzoic acid |
2171698-11-4 | 50mg |
$2829.0 | 2023-09-28 | ||
| Enamine | EN300-1480994-100mg |
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybutanamido]benzoic acid |
2171698-11-4 | 100mg |
$2963.0 | 2023-09-28 | ||
| Enamine | EN300-1480994-250mg |
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybutanamido]benzoic acid |
2171698-11-4 | 250mg |
$3099.0 | 2023-09-28 | ||
| Enamine | EN300-1480994-500mg |
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybutanamido]benzoic acid |
2171698-11-4 | 500mg |
$3233.0 | 2023-09-28 | ||
| Enamine | EN300-1480994-1000mg |
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybutanamido]benzoic acid |
2171698-11-4 | 1000mg |
$3368.0 | 2023-09-28 | ||
| Enamine | EN300-1480994-2500mg |
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybutanamido]benzoic acid |
2171698-11-4 | 2500mg |
$6602.0 | 2023-09-28 | ||
| Enamine | EN300-1480994-5000mg |
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybutanamido]benzoic acid |
2171698-11-4 | 5000mg |
$9769.0 | 2023-09-28 | ||
| Enamine | EN300-1480994-10000mg |
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybutanamido]benzoic acid |
2171698-11-4 | 10000mg |
$14487.0 | 2023-09-28 |
3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidobenzoic acid Related Literature
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Jason Wan Lab Chip, 2020,20, 4528-4538
Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidobenzoic acid
Introduction to 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidobenzoic Acid (CAS No. 2171698-11-4)
3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidobenzoic acid, identified by its CAS number 2171698-11-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structural complexity of this molecule, featuring a benzoic acid core substituted with an amino group and a methoxycarbonyl moiety, as well as a 4-methoxybutanamido side chain, contributes to its unique chemical properties and potential therapeutic applications.
The< strong>fluoren-9-ylmethyl group in the molecule's structure is particularly noteworthy, as it introduces a rigid aromatic system that can influence the compound's solubility, stability, and interactions with biological targets. This feature is often exploited in the design of bioactive molecules to enhance their pharmacokinetic profiles. The methoxycarbonyl group, on the other hand, serves as a protecting group for the amino functionality, which can be strategically removed or modified during further synthetic manipulations to achieve desired pharmacological effects.
In recent years, there has been a surge in research focused on developing novel molecules with enhanced efficacy and reduced side effects. Compounds like 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidobenzoic acid are being extensively studied for their potential applications in treating various diseases, including cancer, inflammation, and neurological disorders. The benzoic acid moiety is well-known for its role in drug development due to its ability to interact with biological receptors and enzymes. Additionally, the presence of multiple functional groups in this molecule allows for diverse modifications, enabling researchers to fine-tune its properties for specific therapeutic purposes.
One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The combination of structural features such as the fluorenylmethoxycarbonyl group and the methoxybutanamido side chain provides a rich scaffold for further chemical optimization. Researchers have been exploring various synthetic strategies to modify this molecule, aiming to improve its bioavailability, target specificity, and overall pharmacological activity. These efforts have led to the identification of several derivatives that exhibit improved properties compared to the parent compound.
The< strong>biological activity of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidobenzoic acid has been thoroughly investigated in several preclinical studies. These studies have revealed that the compound interacts with multiple biological targets, including enzymes and receptors involved in disease pathways. For instance, preliminary data suggest that this molecule may inhibit certain kinases that are overexpressed in cancer cells, leading to reduced cell proliferation and apoptosis induction. Similarly, its interaction with inflammatory pathways has been explored as a potential therapeutic strategy for chronic inflammatory diseases.
The< strong>solubility and< strong>stability of this compound are critical factors that determine its suitability for pharmaceutical applications. The presence of polar functional groups such as hydroxyl and amide moieties enhances its solubility in aqueous media, which is essential for formulation development. Additionally, the rigid fluorene ring contributes to the molecule's stability under various conditions, ensuring that it remains effective during storage and administration. These properties make it an attractive candidate for further development into a drug candidate.
In conclusion, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidobenzoic acid (CAS No. 2171698-11-4) is a multifaceted compound with significant potential in pharmaceutical research. Its complex structure and diverse functional groups make it a valuable tool for drug discovery and development. Ongoing studies continue to uncover new aspects of its biological activity and pharmacological properties, paving the way for novel therapeutic interventions. As research progresses, this compound is likely to play an increasingly important role in addressing some of the most challenging diseases faced by humanity today.
2171698-11-4 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidobenzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)